![molecular formula C18H25NO5 B5596894 4-(2-methoxyphenoxy)-1-(tetrahydrofuran-3-ylmethyl)piperidine-4-carboxylic acid](/img/structure/B5596894.png)
4-(2-methoxyphenoxy)-1-(tetrahydrofuran-3-ylmethyl)piperidine-4-carboxylic acid
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Description
4-(2-methoxyphenoxy)-1-(tetrahydrofuran-3-ylmethyl)piperidine-4-carboxylic acid, also known as MPTP, is a chemical compound that has been extensively studied for its potential use in scientific research. MPTP is a piperidine derivative that has been shown to have a number of interesting properties, including the ability to modulate the activity of certain neurotransmitters in the brain. In
Scientific Research Applications
Phenolic Acids and Derivatives: Scientific Research Applications
Phenolic acids, such as p-Coumaric acid and its conjugates, have been extensively studied for their bioactivities, including antioxidant, anti-cancer, antimicrobial, antivirus, anti-inflammatory, antiplatelet aggregation, anxiolytic, antipyretic, analgesic, and anti-arthritis activities. These studies highlight the potential of phenolic acids in developing therapeutics and functional foods due to their health-promoting properties (Pei et al., 2016).
Carboxylic Acids: Biological and Industrial Applications
Research on Chlorogenic Acid (CGA) , a phenolic acid found in green coffee extracts and tea, illustrates its diverse roles, including antioxidant, antibacterial, hepatoprotective, cardioprotective, anti-inflammatory, antipyretic, neuroprotective, anti-obesity, antiviral, antimicrobial, anti-hypertension, and as a central nervous system stimulator. CGA's ability to modulate lipid metabolism and glucose regulation underscores the importance of carboxylic acids in managing metabolic disorders (Naveed et al., 2018).
Syringic Acid and Its Therapeutic Applications
Syringic Acid (SA) , another phenolic compound, is known for its anti-oxidant, antimicrobial, anti-inflammatory, antiendotoxic, neuro and hepatoprotective activities. SA's effectiveness as a free radical scavenger and its role in alleviating oxidative stress markers indicate its potential in biomedical applications and industrial uses, such as bioremediation and photocatalytic ozonation (Srinivasulu et al., 2018).
Properties
IUPAC Name |
4-(2-methoxyphenoxy)-1-(oxolan-3-ylmethyl)piperidine-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25NO5/c1-22-15-4-2-3-5-16(15)24-18(17(20)21)7-9-19(10-8-18)12-14-6-11-23-13-14/h2-5,14H,6-13H2,1H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DGSLKBHKZAGNLW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1OC2(CCN(CC2)CC3CCOC3)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.